Cas no 391678-00-5 (Propanedioic acid, methyl[2-(2-thienyl)ethyl]-, monoethyl ester)

• Product Name: Propanedioic acid, methyl[2-(2-thienyl)ethyl]-, monoethyl ester
• CAS No: 391678-00-5
• MF: C₁₂H₁₅O₄S
• MW: 255.310102701187
• CID: 1501664
• PubChem ID: 71350854
• Update Time: 2025-04-21

Propanedioic acid, methyl[2-(2-thienyl)ethyl]-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl[2-(2-thienyl)ethyl]-, monoethyl ester
• 2-ethoxycarbonyl-2-methyl-4-thiophen-2-ylbutanoate
• 2-(Ethoxycarbonyl)-2-methyl-4-(thiophen-2-yl)butanoate
• DTXSID40776636
• 391678-00-5

• Inchi： 1S/C12H16O4S/c1-3-16-11(15)12(2,10(13)14)7-6-9-5-4-8-17-9/h4-5,8H,3,6-7H2,1-2H3,(H,13,14)/p-1
• InChI Key： WDFPAQJEHQYFBV-UHFFFAOYSA-M
• SMILES： S1C=CC=C1CCC(C(=O)[O-])(C(=O)OCC)C

Computed Properties

• Exact Mass: 255.06915
• Monoisotopic Mass: 255.06910513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 66.43